Cas no 237761-76-1 (3,4-Difluoro-5-(trifluoromethyl)benzoic acid)

• Product Name: 3,4-Difluoro-5-(trifluoromethyl)benzoic acid
• CAS No: 237761-76-1
• MF: C₈H₃F₅O₂
• MW: 226.100239992142
• MDL: MFCD00236257
• CID: 92516
• PubChem ID: 2782191
• Update Time: 2025-09-26

3,4-Difluoro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-5-(trifluoromethyl)benzoic acid
• Benzoic acid,3,4-difluoro-5-(trifluoromethyl)
• RARECHEM AL BO 0851
• DTXSID20381969
• AS-8610
• 237761-76-1
• AKOS024261524
• SY229513
• SCHEMBL627998
• CS-0210748
• CKUNRJPLPRCMCL-UHFFFAOYSA-N
• MFCD00236257
• FT-0734923
• 3,4-Difluoro-5-(trifluoromethyl)benzoicacid
• DB-031577
• 3,4-difluoro-5-(trifluoromethyl)benzoic acid;

• MDL： MFCD00236257
• Inchi： 1S/C8H3F5O2/c9-5-2-3(7(14)15)1-4(6(5)10)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： CKUNRJPLPRCMCL-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(=O)O)C=C1C(F)(F)F)F

Computed Properties

• Exact Mass: 226.00500
• Monoisotopic Mass: 226.00532014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.571±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 251.8±40.0 ºC (760 Torr),
• Flash Point: 106.1±27.3 ºC,
• Solubility: Almost insoluble (0.052 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.68180

3,4-Difluoro-5-(trifluoromethyl)benzoic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38